2,3-Dideoxy-4,5-O-(1-methylethylidene)-3-(nitromethyl)-L-threo-pentonic Acid Ethyl Ester
Description
2,3-Dideoxy-4,5-O-(1-methylethylidene)-3-(nitromethyl)-L-threo-pentonic Acid Ethyl Ester is a useful research compound. Its molecular formula is C₁₁H₁₉NO₆ and its molecular weight is 261.27. The purity is usually 95%.
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Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway of 2,3-Dideoxy-4,5-O-(1-methylethylidene)-3-(nitromethyl)-L-threo-pentonic Acid Ethyl Ester involves the protection of the hydroxyl groups followed by the introduction of the nitromethyl group and the deprotection of the hydroxyl groups.
Starting Materials
D-(-)-Ribose, Isopropylidene chloride, Sodium hydride, Methyl nitroacetate, Ethyl chloroformate, Triethylamine
Reaction
Protection of the 2',3'-hydroxyl groups of D-(-)-Ribose with isopropylidene chloride in the presence of sodium hydride to obtain 2,3-dideoxy-2,3-isopropylidene-D-ribopyranose., Nitration of the protected ribose derivative with methyl nitroacetate in the presence of triethylamine to obtain 2,3-dideoxy-4,5-O-(1-methylethylidene)-3-(nitromethyl)-D-ribopyranose., Deprotection of the isopropylidene group with hydrochloric acid to obtain 2,3-dideoxy-4,5-O-(1-methylethylidene)-3-(nitromethyl)-L-threo-pentonic acid., Esterification of the carboxylic acid group with ethyl chloroformate in the presence of triethylamine to obtain the final product, 2,3-Dideoxy-4,5-O-(1-methylethylidene)-3-(nitromethyl)-L-threo-pentonic Acid Ethyl Ester.
properties
CAS RN |
501921-23-9 |
|---|---|
Product Name |
2,3-Dideoxy-4,5-O-(1-methylethylidene)-3-(nitromethyl)-L-threo-pentonic Acid Ethyl Ester |
Molecular Formula |
C₁₁H₁₉NO₆ |
Molecular Weight |
261.27 |
Origin of Product |
United States |
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